Cas no 1172297-16-3 (4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile)

• Product Name: 4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile
• CAS No: 1172297-16-3
• MF: C₁₉H₁₃FN₄O₂
• MW: 348.330527067184
• CID: 5944317
• PubChem ID: 44097106
• Update Time: 2025-10-21

4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile
• 4-[3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl]benzonitrile
• F5659-1699
• 4-(3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-1,2,4-oxadiazol-5-yl)benzonitrile
• NCGC00447819-01
• 1172297-16-3
• AKOS005745692
• 4-{3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl}benzonitrile

• Inchi： 1S/C19H13FN4O2/c20-15-5-7-16(8-6-15)24-11-14(9-17(24)25)18-22-19(26-23-18)13-3-1-12(10-21)2-4-13/h1-8,14H,9,11H2
• InChI Key： AGSQJIBLFUWXKZ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2ON=C(C3CC(=O)N(C4=CC=C(F)C=C4)C3)N=2)C=C1

Computed Properties

• Exact Mass: 348.102
• Monoisotopic Mass: 348.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile

Comprehensive Overview of 4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile (CAS No. 1172297-16-3)

4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile (CAS No. 1172297-16-3) is a specialized organic compound that has garnered significant interest in pharmaceutical and materials science research. This molecule features a unique structural framework combining a pyrrolidinone core with an oxadiazole ring and a benzonitrile moiety, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, especially in targeting neurological and inflammatory pathways.

The compound's CAS No. 1172297-16-3 is a critical identifier for researchers and suppliers, ensuring precise communication in scientific literature and commercial transactions. The presence of the 4-fluorophenyl group enhances its binding affinity to specific biological targets, while the oxadiazole ring contributes to its stability and metabolic resistance. These features make 4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile a promising scaffold for developing novel therapeutics.

In recent years, the demand for heterocyclic compounds like 4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile has surged due to their role in addressing unmet medical needs. For instance, the rise of neurodegenerative diseases and chronic inflammation has driven research into small-molecule modulators. This compound's ability to interact with key enzymes and receptors positions it as a potential lead molecule in these areas.

From a synthetic chemistry perspective, the preparation of 4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing these processes is a hot topic in academic and industrial labs, as efficient synthesis routes can reduce costs and environmental impact. Green chemistry principles are increasingly applied to such syntheses, aligning with global sustainability goals.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its practical applications. For example, its benzonitrile group may influence its solubility in organic solvents, which is vital for formulation development. Researchers often explore derivatives or salts of 4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile to enhance bioavailability or tailor its properties for specific uses.

Beyond pharmaceuticals, 4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile has potential applications in materials science. Its conjugated system and rigid structure make it a candidate for organic electronics, such as OLEDs or sensors. The integration of fluorinated aromatic groups can further tune its electronic properties, a trending area in advanced material design.

Market trends indicate growing interest in specialty chemicals like 4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile, driven by R&D investments in personalized medicine and smart materials. Suppliers and manufacturers are expanding their portfolios to meet this demand, emphasizing high-purity grades and custom synthesis services. Regulatory compliance and intellectual property considerations also play a significant role in its commercialization.

For researchers seeking CAS No. 1172297-16-3, reliable sourcing is paramount. Reputable suppliers provide detailed technical data sheets, including NMR and HPLC profiles, to ensure quality and reproducibility. Collaborative efforts between academia and industry are accelerating the exploration of this compound's full potential, addressing challenges like scalability and toxicity profiling.

In summary, 4-{3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,4-oxadiazol-5-yl}benzonitrile represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity make it a valuable tool for innovation across multiple disciplines. As research progresses, this compound may unlock new therapeutic or technological breakthroughs, reinforcing the importance of heterocyclic chemistry in modern science.